molecular formula C12H11N5 B8789199 1-Methyl-6-phenyl-1h-pyrazolo[3,4-d]pyrimidin-4-amine CAS No. 91843-67-3

1-Methyl-6-phenyl-1h-pyrazolo[3,4-d]pyrimidin-4-amine

Cat. No. B8789199
CAS RN: 91843-67-3
M. Wt: 225.25 g/mol
InChI Key: FEZFMRIVKBDLKM-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

1-Methyl-6-phenyl-1h-pyrazolo[3,4-d]pyrimidin-4-amine is a useful research compound. Its molecular formula is C12H11N5 and its molecular weight is 225.25 g/mol. The purity is usually 95%.
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properties

CAS RN

91843-67-3

Molecular Formula

C12H11N5

Molecular Weight

225.25 g/mol

IUPAC Name

1-methyl-6-phenylpyrazolo[3,4-d]pyrimidin-4-amine

InChI

InChI=1S/C12H11N5/c1-17-12-9(7-14-17)10(13)15-11(16-12)8-5-3-2-4-6-8/h2-7H,1H3,(H2,13,15,16)

InChI Key

FEZFMRIVKBDLKM-UHFFFAOYSA-N

Canonical SMILES

CN1C2=NC(=NC(=C2C=N1)N)C3=CC=CC=C3

Origin of Product

United States

Synthesis routes and methods

Procedure details

A suspension of 6-chloro-1-methyl-1H-pyrazolo[3,4-d]pyrimidin-4-amine (68 mg, 0.37 mmol), phenyl boronic acid (68 mg, 0.56 mmol), 1,1′-bis(diphenylphosphino)ferrocene-palladium(II)dichloride-dichloromethane complex (30 mg, 0.037 mmol), 1,4-dioxane (3 ml), water (0.2 ml), and aqueous sodium carbonate solution (2.0 M, 0.740 ml, 1.5 mmol) in a 5 mL microwave vial was deoxygenated using 10 alternate vacuum/argon flush cycles. The reaction mixture was then heated via microwave irradiation to 170° C. for 10 minutes. After cooling to room temperature, the reaction mixture was partitioned between ethyl acetate (40 mL) and saturated aqueous sodium bicarbonate solution (10 mL). The layers were separated and the organic layer was washed with brine (10 mL), dried over sodium sulfate, filtered, and concentrated under reduced pressure. The residue was purified by chromatography on silica gel (0.5-6.5% methanol/dichloromethane, linear gradient) to afford 1-methyl-6-phenyl-1H-pyrazolo[3,4-d]pyrimidin-4-amine. MS ESI calc'd. for C12H12N5 [M+H]+ 226. found 226.
Quantity
68 mg
Type
reactant
Reaction Step One
Quantity
68 mg
Type
reactant
Reaction Step One
Quantity
3 mL
Type
reactant
Reaction Step One
Quantity
0.74 mL
Type
reactant
Reaction Step One
Name
Quantity
0.2 mL
Type
solvent
Reaction Step One

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